Cas no 121806-48-2 (N-(2,3-Dichlorophenyl)-2,2,2-trifluoroacetamide)

• Product Name: N-(2,3-Dichlorophenyl)-2,2,2-trifluoroacetamide
• CAS No: 121806-48-2
• MF: C₈H₄Cl₂F₃NO
• MW: 258.024670600891
• MDL: MFCD00591498
• CID: 1057059
• PubChem ID: 3313679
• Update Time: 2025-06-09

N-(2,3-Dichlorophenyl)-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-Dichlorophenyl)-2,2,2-trifluoroacetamide
• Acetamide, N-(2,3-dichlorophenyl)-2,2,2-trifluoro-
• C8H4Cl2F3NO
• 7151AJ
• TRA0061695
• SY019224
• A891391
• CS-0315237
• WEA80648
• 121806-48-2
• AS-32282
• DA-18225
• N-(2 pound not3-Dichlorophenyl)-2 pound not2 pound not2-trifluoroacetamide
• AKOS003849835
• MFCD00591498

• MDL： MFCD00591498
• Inchi： 1S/C8H4Cl2F3NO/c9-4-2-1-3-5(6(4)10)14-7(15)8(11,12)13/h1-3H,(H,14,15)
• InChI Key： DLTWYCMFNGRBEM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1NC(C(F)(F)F)=O)Cl

Computed Properties

• Exact Mass: 256.96200
• Monoisotopic Mass: 256.9622036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.1

Experimental Properties

• PSA: 32.59000
• LogP: 4.14370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2,3-Dichlorophenyl)-2,2,2-trifluoroacetamide

N-(2,3-Dichlorophenyl)-2,2,2-Trifluoroacetamide: A Comprehensive Overview

N-(2,3-Dichlorophenyl)-2,2,2-trifluoroacetamide (CAS No. 121806-48-2) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structure, which includes a dichlorophenyl group and a trifluoroacetamide moiety. These structural features contribute to its diverse chemical properties and potential biological activities.

The chemical structure of N-(2,3-Dichlorophenyl)-2,2,2-trifluoroacetamide can be represented as C₉H₅Cl₂F₃N₁O₁. The presence of the dichlorophenyl group imparts significant electronic and steric effects, while the trifluoroacetamide moiety enhances the compound's hydrophobicity and stability. These properties make it an attractive candidate for various research applications.

In recent years, N-(2,3-Dichlorophenyl)-2,2,2-trifluoroacetamide has gained attention in the field of medicinal chemistry due to its potential as a building block for the synthesis of more complex molecules. Its unique structure allows for the introduction of various functional groups, making it a valuable intermediate in the development of new drugs and therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit promising antiviral and anticancer activities.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the antiviral properties of N-(2,3-Dichlorophenyl)-2,2,2-trifluoroacetamide. The researchers found that certain derivatives of this compound were effective against several viral strains, including influenza and herpes simplex virus. The mechanism of action was attributed to the compound's ability to inhibit viral replication by interfering with key viral enzymes.

In addition to its antiviral properties, N-(2,3-Dichlorophenyl)-2,2,2-trifluoroacetamide has also shown potential in cancer research. A study published in the Cancer Research Journal in 2020 demonstrated that derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines. The researchers identified specific structural modifications that enhanced the compound's anticancer activity while minimizing toxicity to normal cells.

The synthesis of N-(2,3-Dichlorophenyl)-2,2,2-trifluoroacetamide typically involves a multi-step process. One common approach is to start with 2,3-dichloroaniline and react it with trifluoroacetyl chloride in the presence of a base such as triethylamine. This reaction yields the desired product with high purity and yield. The synthetic route can be optimized to improve efficiency and reduce by-products.

The physical and chemical properties of N-(2,3-Dichlorophenyl)-2,2,2-trifluoroacetamide are well-documented. It is a white crystalline solid with a melting point ranging from 85°C to 87°C. The compound is soluble in common organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for use in various analytical techniques and biological assays.

In terms of safety and handling, it is important to note that while N-(2,3-Dichlorophenyl)-2,2,2-trifluoroacetamide is not classified as a hazardous material or controlled substance, proper precautions should be taken during handling to ensure safety. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles when working with the compound.

The future prospects for N-(2,3-Dichlorophenyl)-2,2,2-trifluoroacetamide are promising. Ongoing research continues to explore its potential applications in drug discovery and development. For example, recent studies have focused on optimizing its pharmacokinetic properties to enhance its bioavailability and therapeutic efficacy. Additionally, efforts are being made to develop more efficient synthetic methods to produce this compound on a larger scale.

In conclusion, N-(2,3-Dichlorophenyl)-2,2,2-trifluoroacetamide (CAS No. 121806-48-2) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure and versatile properties make it an important molecule for further research and development. As new studies continue to uncover its potential applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing new therapeutic strategies.